Cas no 139653-58-0 (1-Octadecanaminium, N,N,N-trioctadecyl-, thiocyanate)
139653-58-0 structure
Product Name:1-Octadecanaminium, N,N,N-trioctadecyl-, thiocyanate
CAS No:139653-58-0
MF:C73H148N2S
MW:1086.03464221954
CID:1277578
Update Time:2024-08-03
1-Octadecanaminium, N,N,N-trioctadecyl-, thiocyanate Chemical and Physical Properties
Names and Identifiers
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- 1-Octadecanaminium, N,N,N-trioctadecyl-, thiocyanate
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- Inchi: 1S/C72H148N.CHNS/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-69-73(70-66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2,71-67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)72-68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4;2-1-3/h5-72H2,1-4H3;3H/q+1;/p-1
- InChI Key: KDJULJALLKUMMJ-UHFFFAOYSA-M
- SMILES: C([S-])#N.[N+](CCCCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 1085.13714
Experimental Properties
- PSA: 23.79
1-Octadecanaminium, N,N,N-trioctadecyl-, thiocyanate Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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